N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide

• Molecular Formula: C19H22ClNO2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide
• InChI: InChI=1S/C19H22ClNO2/c1-19(2,3)21-18(23)12-15(13-7-5-4-6-8-13)16-11-14(20)9-10-17(16)22/h4-11,15,22H,12H2,1-3H3,(H,21,23)
• InChI Key: NGDHLKQXARAGOX-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)CC(C1=CC=CC=C1)C2=C(C=CC(=C2)Cl)O

Description

N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide is a synthetic compound that belongs to the class of amides. This compound has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide involves the inhibition of the Akt/mTOR pathway. This pathway is involved in the regulation of cell growth and survival. By inhibiting this pathway, N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide can induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide has been found to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. It has also been found to inhibit the migration and invasion of cancer cells. Additionally, this compound has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide is its potential use in cancer research. This compound has been found to exhibit anti-cancer properties, which makes it a potential candidate for cancer therapy. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to use in some experiments.

Future Directions

There are several future directions for the research on N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide. One of the significant directions is to investigate the potential use of this compound in combination with other anti-cancer drugs. Another direction is to investigate the effect of this compound on different types of cancer cells. Additionally, the development of more efficient synthesis methods for this compound could also be a future direction for research.
Conclusion:
In conclusion, N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential use in cancer research. This compound has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Although this compound has some limitations, it has several potential applications in cancer therapy. Further research on this compound could lead to the development of more effective cancer treatments.

Synthesis Methods

The synthesis of N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide involves the reaction between tert-butyl 3-phenylpropanoate and 5-chloro-2-hydroxybenzoyl chloride in the presence of triethylamine. The reaction takes place at room temperature, and the product is obtained in good yield after purification.

Scientific Research Applications

N-tert-butyl-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropanamide has potential use in various research applications. One of the significant applications is in the field of cancer research. This compound has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been found to induce apoptosis in cancer cells, which makes it a potential candidate for cancer therapy.